Cas no 922572-94-9 (2-(2,4-dichlorophenoxy)-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylacetamide
• CAS No: 922572-94-9
• MF: C₁₆H₁₂Cl₂N₂O₂S₂
• MW: 399.314679145813
• CID: 5497577
• Update Time: 2025-05-22

2-(2,4-dichlorophenoxy)-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(2,4-dichlorophenoxy)-N-[6-(methylthio)-2-benzothiazolyl]-
• 2-(2,4-dichlorophenoxy)-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylacetamide

• Inchi： 1S/C16H12Cl2N2O2S2/c1-23-10-3-4-12-14(7-10)24-16(19-12)20-15(21)8-22-13-5-2-9(17)6-11(13)18/h2-7H,8H2,1H3,(H,19,20,21)
• InChI Key： RJBRRFXQYCJGDF-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(SC)C=C2S1)(=O)COC1=CC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(2,4-dichlorophenoxy)-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylacetamide

Compound CAS No. 922572-94-9: 2-(2,4-Dichlorophenoxy)-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylacetamide

The compound 2-(2,4-dichlorophenoxy)-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylacetamide, identified by the CAS number 922572-94-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazoles, which are known for their versatile properties and wide-ranging uses in drug design and material science. The structure of this molecule incorporates a benzothiazole ring system, a dichlorophenoxy group, and a methylsulfanyl substituent, making it a unique compound with distinct chemical and biological characteristics.

Recent studies have highlighted the importance of benzothiazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the dichlorophenoxy group in this compound suggests potential activity as an herbicide or fungicide, as similar compounds have been reported to exhibit such properties. Additionally, the methylsulfanyl substituent may enhance the compound's stability or bioavailability, making it a promising candidate for further research in agrochemicals or pharmaceuticals.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to synthesize similar benzothiazole derivatives. The synthesis of this specific compound likely involves the incorporation of the dichlorophenoxy group via an aromatic substitution reaction followed by the introduction of the methylsulfanyl group through a nucleophilic attack on the benzothiazole ring.

In terms of biological activity, preliminary assays have indicated that this compound may exhibit anti-inflammatory or antioxidant properties. These findings are supported by computational studies that predict interactions between the compound and key enzymes involved in inflammatory pathways. Furthermore, its structure suggests potential applications in the development of new therapeutic agents targeting chronic diseases such as arthritis or neurodegenerative disorders.

The methylsulfanyl group in this compound is particularly interesting as it may confer additional functionality. Sulfur-containing groups are known to play roles in enzyme inhibition and metal chelation, which could be exploited in designing novel drugs. Recent advancements in medicinal chemistry have emphasized the importance of sulfur-based moieties in enhancing drug efficacy and reducing side effects.

From an environmental standpoint, understanding the fate and transport of this compound is crucial for its safe application. Studies on related compounds suggest that benzothiazole derivatives may undergo photodegradation under UV light, leading to the formation of less harmful byproducts. This information is essential for assessing the environmental impact of this compound if it were to be used commercially.

In conclusion, compound CAS No. 922572-94-9, or 2-(2,4-dichlorophenoxy)-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylacetamide, represents a valuable addition to the arsenal of organic compounds with diverse applications. Its unique structure and promising biological activities make it a subject of interest for researchers across multiple disciplines. As ongoing studies continue to unravel its full potential, this compound holds great promise for contributing to advancements in both medicine and agriculture.